9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H17N5O3/c1-11-6-8-12(9-7-11)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-4-3-5-14(10-13)28-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
• InChI Key: SAOFRASJYIHDFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC(=CC=C4)OC)C(=O)N
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide, commonly known as Mocetinostat, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. Mocetinostat belongs to the class of histone deacetylase inhibitors (HDACi) that are known to alter the acetylation pattern of histones, leading to changes in gene expression.

Scientific Research Applications

Reactivity and Electronic Aspects of Nucleic Acid Heterocycles

Studies on the hydrolytic behavior of 6-methoxypurines reveal the complexity of reactions involving purine derivatives, yielding a variety of products depending on the conditions. Such research can inform the synthesis and stability of related compounds, including "9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide" (Wong & Fuchs, 1974).

Synthesis of Purine N-Oxides

The direct oxidation of 6-alkoxypurines to purine 3-N-oxides demonstrates methods for modifying purine rings, which could be applicable to the synthesis and modification of complex purines for research and therapeutic uses (Kawashima & Kumashiro, 1969).

Facile Synthesis of Cyanopurines and Ring Expansion

Research detailing the one-step synthesis of 6-cyano-9-substituted-9H-purines provides insights into the synthesis of purine derivatives, potentially guiding the synthesis of "9-(3-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide" for various applications (Al‐Azmi et al., 2001).

Antimycobacterial Activity of Purines

The synthesis and screening of 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines against Mycobacterium tuberculosis illustrate the potential of purine derivatives in developing new antimicrobial agents. Such studies underscore the importance of structural modifications in purine compounds for enhancing biological activity (Bakkestuen, Gundersen, & Utenova, 2005).

Synthesis and Characterization of Purine Derivatives

Research into the synthesis and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives from 6-amino-9-substituted purines explores the chemical diversity and biological relevance of purine frameworks, highlighting the potential for discovering novel biological activities (Hassan, Hafez, & Osman, 2014).